3-(3,4-dimethoxyphenyl)-7-(2-(4-methylpiperazin-1-yl)ethoxy)-2H-chromen-2-one dihydrochloride

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]chromen-2-one;dihydrochloride
• InChI: InChI=1S/C24H28N2O5.2ClH/c1-25-8-10-26(11-9-25)12-13-30-19-6-4-18-14-20(24(27)31-22(18)16-19)17-5-7-21(28-2)23(15-17)29-3;;/h4-7,14-16H,8-13H2,1-3H3;2*1H
• InChI Key: JBGMJGNBXKCXTB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC(=C(C=C4)OC)OC.Cl.Cl
• Molecular Formula: C24H30Cl2N2O5
• Molecular Weight: 497.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-7-(2-(4-methylpiperazin-1-yl)ethoxy)-2H-chromen-2-one dihydrochloride is a useful research compound. Its molecular formula is C24H30Cl2N2O5 and its molecular weight is 497.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to the specified chemical have been synthesized and evaluated for their antimicrobial properties. For example, a study by Mandala et al. (2013) synthesized a series of compounds and found them to exhibit significant antibacterial and antifungal activity, comparable to standards. These findings suggest potential applications in developing new antimicrobial agents (Mandala et al., 2013).

Synthesis and Complexation Studies

Another area of research involves the synthesis and complexation study of novel chromenone crown ethers, as explored by Gündüz et al. (2006). These compounds were prepared from related chromenones and showed specific interactions with sodium and potassium ions, highlighting their potential application in chemical sensing and molecular recognition technologies (Gündüz et al., 2006).

Anticholinesterase Activity

Filippova et al. (2019) developed a series of chromen-4-ones with potential anticholinesterase activity, indicating their use in treating diseases related to the cholinergic system, such as Alzheimer's. This study underscores the versatility of chromenone derivatives in medicinal chemistry for targeting various biological pathways (Filippova et al., 2019).

Synthesis of Pyran Derivatives

Niknam et al. (2013) demonstrated the use of silica-bonded N-propylpiperazine sodium n-propionate as a catalyst for the synthesis of 4H-pyran derivatives, highlighting the compound's role in facilitating the preparation of a wide range of heterocyclic compounds with potential applications in drug discovery and development (Niknam et al., 2013).